3-cyclopropoxy-4-methylbenzoic acid
Overview
Description
3-Cyclopropoxy-4-methylbenzoic acid (CMA) is an organic compound belonging to the family of carboxylic acids. It is a colorless solid that is insoluble in water. CMA is a versatile molecule that has a wide range of applications in scientific research and laboratory experiments. It has been used in a variety of areas, including organic synthesis, molecular biology, and biochemistry.
Scientific Research Applications
3-cyclopropoxy-4-methylbenzoic acid has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals and natural products. In addition, 3-cyclopropoxy-4-methylbenzoic acid has been used as a substrate in enzyme-catalyzed reactions and as a reagent in organic synthesis. It has also been used in the synthesis of peptides, peptidomimetics, and other bioactive molecules.
Mechanism of Action
3-cyclopropoxy-4-methylbenzoic acid is a carboxylic acid that can act as a proton donor or acceptor in biochemical reactions. It can also act as a Lewis acid, which means that it can form coordination complexes with electron-rich molecules, such as amines and thiols. In addition, 3-cyclopropoxy-4-methylbenzoic acid can act as an electrophile in organic synthesis, allowing it to react with nucleophiles such as alcohols and amines.
Biochemical and Physiological Effects
3-cyclopropoxy-4-methylbenzoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. In addition, 3-cyclopropoxy-4-methylbenzoic acid has been found to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been found to have potential applications in the treatment of diabetes, obesity, and cardiovascular disease.
Advantages and Limitations for Lab Experiments
3-cyclopropoxy-4-methylbenzoic acid is a versatile molecule that has a wide range of applications in scientific research and laboratory experiments. One of the main advantages of using 3-cyclopropoxy-4-methylbenzoic acid is that it is relatively easy to synthesize, which makes it an attractive option for researchers. In addition, 3-cyclopropoxy-4-methylbenzoic acid is relatively stable and has a low toxicity, which makes it safe to use in laboratory experiments. However, 3-cyclopropoxy-4-methylbenzoic acid is insoluble in water, which can make it difficult to use in certain experiments.
Future Directions
3-cyclopropoxy-4-methylbenzoic acid has a wide range of potential applications in scientific research and laboratory experiments. Future research could focus on the use of 3-cyclopropoxy-4-methylbenzoic acid in the synthesis of new pharmaceuticals and natural products, as well as its potential applications in the treatment of various diseases. In addition, further research could be conducted to explore the potential of 3-cyclopropoxy-4-methylbenzoic acid as an electrophile in organic synthesis and its potential as a proton donor or acceptor in biochemical reactions. Finally, further research could be conducted to explore the potential of 3-cyclopropoxy-4-methylbenzoic acid as an inhibitor of cyclooxygenase and its potential as an anti-inflammatory, analgesic, and anti-cancer agent.
Synthesis Methods
3-cyclopropoxy-4-methylbenzoic acid can be synthesized through a variety of methods. One of the most common methods is a two-step synthesis process involving the reaction of 4-methylbenzaldehyde and cyclopropane-1,1-dicarboxylic acid. The first step involves the reaction of the two reactants in the presence of a base, such as sodium hydroxide, to form the cyclopropyl ester intermediate. The second step involves the hydrolysis of the ester intermediate using a strong acid, such as hydrochloric acid, to form the desired product, 3-cyclopropoxy-4-methylbenzoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclopropoxy-4-methylbenzoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "4-methylbenzaldehyde", "cyclopropanol", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "sodium bisulfite", "sodium carbonate", "chloroacetic acid", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "sodium bicarbonate", "sodium hydroxide", "acetic anhydride", "glacial acetic acid", "sodium acetate", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "3-cyclopropoxy-4-methylbenzaldehyde" ], "Reaction": [ "4-methylbenzaldehyde is reacted with cyclopropanol in the presence of sodium hydroxide and sulfuric acid to form 3-cyclopropoxy-4-methylbenzaldehyde.", "The aldehyde is then converted to the corresponding carboxylic acid by reaction with sodium nitrite and sodium bisulfite, followed by treatment with sodium carbonate.", "The resulting acid is then esterified with chloroacetic acid in the presence of sodium hydroxide to form the corresponding ester.", "The ester is then hydrolyzed with hydrochloric acid to form the corresponding acid.", "The acid is then converted to the corresponding acid chloride by reaction with thionyl chloride.", "The acid chloride is then reacted with sodium hydroxide to form the corresponding acid anion.", "The acid anion is then reacted with acetic anhydride in the presence of glacial acetic acid and sodium acetate to form the corresponding acylated product.", "The acylated product is then hydrolyzed with sodium hydroxide to form the desired product, 3-cyclopropoxy-4-methylbenzoic acid." ] } | |
CAS RN |
1243468-21-4 |
Product Name |
3-cyclopropoxy-4-methylbenzoic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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